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Compound of Interest

2-(Ethylthio)ethylamine
Compound Name:
hydrochloride

Cat. No.: B146933

An In-depth Technical Guide to 2-(Ethylthio)ethylamine Hydrochloride

Core Compound Identification
CAS Number: 54303-30-9[1][2][3][4]

This document provides a comprehensive technical overview of 2-(Ethylthio)ethylamine
hydrochloride, a versatile chemical intermediate. It is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis. The guide covers the
compound's chemical and physical properties, safety information, potential synthesis protocols,
and key applications, presenting data in a structured and accessible format.

Chemical and Physical Properties

The fundamental properties of 2-(Ethylthio)ethylamine hydrochloride are summarized below.
These characteristics are essential for its handling, storage, and application in experimental
settings.
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Property

Value

Reference(s)

Molecular Formula

C4H12CINS or

[1]141(5]

C2HsSCH2CH2NH2HCI
Molecular Weight 141.66 g/mol [11[2][5]
Melting Point 144-146°C (lit.) [1][2]13]
Boiling Point 167.4°C at 760 mmHg [1]
Flash Point 55.1°C [1]
Not specified in search results.
Appearance Typically a white to off-white
solid.
Not specified in search results.
Solubility Expected to be soluble in
water.
Canonical SMILES CCSCCN.CI [1][5]
AZQOTRRSHMSXFJ-
InChl Key [1][5]I6]
UHFFFAOYSA-N
EC Number 259-081-8 [1][5]
MDL Number MFCDO00012903 [2]

Safety and Handling

While specific GHS hazard classifications for the hydrochloride salt were not found, the free
base, 2-(Ethylthio)ethylamine (CAS 36489-03-9), is classified as a dangerous good for
transport.[7] The safety information for the free base is provided below for reference and
indicates that the hydrochloride salt should be handled with care in a laboratory setting.
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. . Hazard Statement(s) for
GHS Pictogram(s) & Signal

Hazard Class Free Base (CAS 36489-03-
Word
9)
N Highly flammable liquid and
Flammability GHSO02: Flame
vapor.
. ) Causes severe skin burns and
Corrosion GHSO05: Corrosion
eye damage.
_ May cause respiratory
Health Hazard GHSO07: Exclamation Mark T
irritation.
Signal Word Danger

Note: This data is for the free base and should be used as a guideline. Always consult the
specific Safety Data Sheet (SDS) for 2-(Ethylthio)ethylamine hydrochloride before use.

Storage: Store at room temperature in a dry, airtight container.[2]

Experimental Protocols and Synthesis

2-(Ethylthio)ethylamine hydrochloride serves as a building block in organic synthesis. While
specific, detailed experimental protocols for its synthesis are proprietary to chemical suppliers,
a plausible synthetic route can be derived from known chemical reactions of its precursors.

Proposed Synthesis Workflow:

The synthesis of the free base, 2-(ethylthio)ethylamine, can be envisioned through the reaction
of sodium ethanethiolate with 2-chloroethylamine, followed by hydrochloride salt formation.
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Step 1: Formation of Sodium Ethanethiolate

Ethanethiol Sodium Hydroxide
(CH3CH2SH) (NaOH)

v v
Sodium Ethanethiolate Water
(CH3CH2SNa) (H20)

Step 2: Nucleophilic Substitution

2-Chloroethylamine | Sodium Ethanethiolate
Hydrochloride (from Step 1)

Y

2-(Ethylthio)ethylamine Sodium Chloride
(RCEREERE)) (NacCl)

Step 3: Hydrochloride Salt Formation

2-(Ethylthio)ethylamine

(from Step 2) HCl in Ether

2-(Ethylthio)ethylamine

Hydrochloride

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2-(Ethylthio)ethylamine hydrochloride.
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Methodology:

» Nucleophile Preparation: Ethanethiol is deprotonated using a strong base like sodium
hydroxide in a suitable solvent to form the sodium ethanethiolate nucleophile.

e Nucleophilic Substitution: The resulting ethanethiolate attacks 2-chloroethylamine
hydrochloride in an S(_N)2 reaction, displacing the chloride ion to form the free base, 2-
(ethylthio)ethylamine.

» Salt Formation and Purification: The free base is isolated and then treated with hydrochloric
acid (often as a solution in an organic solvent like ether) to precipitate the desired 2-
(Ethylthio)ethylamine hydrochloride salt. The product can then be purified by
recrystallization.

Analytical Characterization: The structure and purity of 2-(Ethylthio)ethylamine
hydrochloride are typically confirmed using standard analytical techniques. Available spectral
data includes:

¢ Nuclear Magnetic Resonance (NMR): 13C NMR spectra are available for structural
elucidation.[6]

 Infrared Spectroscopy (FTIR): FTIR spectra can confirm the presence of key functional
groups.[6]

e Raman Spectroscopy: Raman spectra provide complementary vibrational information.[6]

Applications in Research and Development

2-(Ethylthio)ethylamine hydrochloride is a valuable intermediate due to its bifunctional
nature, possessing both a primary amine and a thioether group. This structure allows for its
incorporation into a wide range of more complex molecules.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b146933?utm_src=pdf-body
https://www.benchchem.com/product/b146933?utm_src=pdf-body
https://www.benchchem.com/product/b146933?utm_src=pdf-body
https://www.benchchem.com/product/b146933?utm_src=pdf-body
https://spectrabase.com/compound/L2FqVUfjQ5o
https://spectrabase.com/compound/L2FqVUfjQ5o
https://spectrabase.com/compound/L2FqVUfjQ5o
https://www.benchchem.com/product/b146933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Key Application Areas

Intermediate for
Sulfur-Containing APIs

Building Block for .
Pesticides/Herbicides L | Agrochemical Development

Precursor for Corrosion
Inhibitors & Surfactants

Pharmaceutical Synthesis

2-(Ethylthio)ethylamine
Hydrochloride

»

Material Science

Coordination Chemistry

Ligand for Metal
Complexes (Pd, Pt, Cr)

Click to download full resolution via product page

Caption: Major application areas for 2-(Ethylthio)ethylamine hydrochloride.

1. Pharmaceutical and Agrochemical Synthesis: The primary use of this compound is as a
versatile intermediate in organic synthesis.[2] The presence of a sulfur-containing functional
group is crucial for the biological activity of many pharmaceutical and agrochemical
compounds.[2] The 2-phenethylamine scaffold, a related structure, is found in a vast array of
medicinally active compounds, highlighting the importance of this structural motif in drug
design.[8]

2. Coordination Chemistry: The amine and thioether groups act as excellent ligands for
transition metals. Research has shown its use in forming complexes with Palladium (Pd) and
Platinum (Pt).[3] It has also been utilized in the synthesis of bis(phosphino)amine ligands for
Chromium(lll) catalyzed ethylene tetramerization.[3]

3. Material Science: Its molecular structure lends itself to applications in material science. The
amine and thioether functionalities contribute to its effectiveness as a corrosion inhibitor by
adsorbing onto metal surfaces.[2] It also serves as a component in the preparation of
specialized surfactants and emulsifiers.[2]
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4. Research in Biological Activity: While research on the direct biological activity of 2-
(ethylthio)ethylamine hydrochloride is limited, related thiol-containing compounds are often
investigated for various therapeutic properties. For instance, derivatives of the structurally
similar 2-(tritylthio)ethylamine have been studied for their potential as antioxidants and enzyme
inhibitors.[9] This suggests that derivatives of 2-(ethylthio)ethylamine could be valuable leads in
drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b146933?utm_src=pdf-body
https://www.benchchem.com/product/b146933?utm_src=pdf-body
https://www.smolecule.com/products/s789480
https://www.benchchem.com/product/b146933?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://www.myskinrecipes.com/shop/en/sulfur-containing-amines/62347--2-ethylthioethylamine-hydrochloride.html
https://www.chemsrc.com/en/cas/54303-30-9_1194221.html
https://www.scbt.com/p/2-ethylthio-ethylamine-hydrochloride-54303-30-9
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C3C8MP2BUH
https://spectrabase.com/compound/L2FqVUfjQ5o
https://www.scbt.com/p/2-ethylthio-ethylamine-36489-03-9
https://www.mdpi.com/1420-3049/28/2/855
https://www.smolecule.com/products/s789480
https://www.benchchem.com/product/b146933#2-ethylthio-ethylamine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b146933#2-ethylthio-ethylamine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b146933#2-ethylthio-ethylamine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b146933#2-ethylthio-ethylamine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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